Cas no 62149-73-9 (2H-Pyran-3-carboxylic acid, tetrahydro-2-oxo-, 2-hydroxyethyl ester)

• Product Name: 2H-Pyran-3-carboxylic acid, tetrahydro-2-oxo-, 2-hydroxyethyl ester
• CAS No: 62149-73-9
• MF: C₈H₁₂O₅
• MW: 188.177883148193
• CID: 456301
• PubChem ID: 71389427
• Update Time: 2025-04-19

2H-Pyran-3-carboxylic acid, tetrahydro-2-oxo-, 2-hydroxyethyl ester Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-3-carboxylic acid, tetrahydro-2-oxo-, 2-hydroxyethyl ester
• 2-hydroxyethyl 2-oxooxane-3-carboxylate
• DTXSID40811430
• 62149-73-9

• Inchi： 1S/C8H12O5/c9-3-5-13-8(11)6-2-1-4-12-7(6)10/h6,9H,1-5H2
• InChI Key： JDFHTHLOOMKVEZ-UHFFFAOYSA-N
• SMILES： O1C(C(C(=O)OCCO)CCC1)=O

Computed Properties

• Exact Mass: 188.06846
• Monoisotopic Mass: 188.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• PSA: 72.83